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Compound of Interest

Compound Name: Jps016 (tfa)

Cat. No.: B15139093 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

Jps016 (tfa), a benzamide-based Von Hippel-Lindau (VHL) E3-ligase proteolysis targeting

chimera (PROTAC) that degrades class I histone deacetylases. Due to the absence of a

specific Safety Data Sheet (SDS) for Jps016 (tfa), these procedures are based on general

guidelines for the disposal of hazardous chemical waste, with special consideration for its

nature as a trifluoroacetate (TFA) salt and a novel bioactive compound.

Immediate Safety and Handling Precautions
Before handling Jps016 (tfa), it is crucial to wear appropriate Personal Protective Equipment

(PPE), including safety goggles, a lab coat, and chemical-resistant gloves. All handling of the

compound, especially in its solid form or when preparing solutions, should be conducted in a

certified chemical fume hood to avoid inhalation of any dust or aerosols.

Chemical and Physical Properties
A summary of the known quantitative data for Jps016 (tfa) is presented below for easy

reference.
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Property Value Source

Chemical Formula C₅₀H₆₄F₃N₇O₁₀S [1]

Molecular Weight 1012.14 g/mol [1]

Solubility Soluble in DMSO [1]

Step-by-Step Disposal Protocol
The proper disposal of Jps016 (tfa) and its associated waste is critical to ensure laboratory

safety and environmental protection. The following step-by-step protocol should be strictly

adhered to.

1. Waste Segregation and Collection:

Solid Waste:

Unused or expired Jps016 (tfa) powder should be treated as hazardous chemical waste.

Do not mix with other solid wastes unless they are chemically compatible.

Place in a clearly labeled, sealed container designated for solid chemical waste.

Contaminated materials such as weighing paper, spatulas, and disposable labware should

also be collected in this container.

Liquid Waste:

Solutions containing Jps016 (tfa), such as those prepared in DMSO, must be collected as

hazardous liquid waste.

Use a dedicated, leak-proof, and chemically compatible waste container (e.g., a high-

density polyethylene bottle).

The container must be clearly labeled with "Hazardous Waste," the full chemical name

"Jps016 (tfa)," and the solvent used (e.g., DMSO).

Never pour Jps016 (tfa) solutions down the drain.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.glpbio.com/jps016-tfa.html
https://www.glpbio.com/jps016-tfa.html
https://www.glpbio.com/jps016-tfa.html
https://www.benchchem.com/product/b15139093?utm_src=pdf-body
https://www.benchchem.com/product/b15139093?utm_src=pdf-body
https://www.benchchem.com/product/b15139093?utm_src=pdf-body
https://www.benchchem.com/product/b15139093?utm_src=pdf-body
https://www.benchchem.com/product/b15139093?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15139093?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contaminated Sharps:

Needles, syringes, or any other sharps contaminated with Jps016 (tfa) must be disposed

of in a designated sharps container that is puncture-resistant and leak-proof.

2. Labeling and Storage:

All waste containers must be accurately and clearly labeled. The label should include:

The words "Hazardous Waste."

The full chemical name: "Jps016 (trifluoroacetate)."

The approximate concentration and volume of the waste.

The date the waste was first added to the container.

The name of the principal investigator or research group.

Store waste containers in a designated and secure satellite accumulation area within the

laboratory.

Ensure that the storage area is well-ventilated and away from sources of ignition or

incompatible chemicals.

Keep waste containers securely closed except when adding waste.

3. Request for Waste Pickup:

Once the waste container is full or has reached the designated accumulation time limit set by

your institution, contact your institution's Environmental Health and Safety (EHS) department

to arrange for a hazardous waste pickup.

Follow your institution's specific procedures for requesting a waste pickup.

Experimental Workflow for Disposal
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The following diagram illustrates the logical workflow for the proper disposal of Jps016 (tfa)
waste.
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Caption: Disposal workflow for Jps016 (tfa).
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Signaling Pathway Context
While not directly related to disposal, understanding the mechanism of action of Jps016 (tfa)
can inform its potential biological hazards. Jps016 is a PROTAC that induces the degradation

of Class I histone deacetylases (HDACs) by recruiting the Von Hippel-Lindau (VHL) E3

ubiquitin ligase.
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Caption: Mechanism of action of Jps016.

By adhering to these procedures, researchers can ensure the safe and compliant disposal of

Jps016 (tfa), minimizing risks to personnel and the environment. Always consult your
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institution's specific chemical hygiene plan and EHS guidelines for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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